Cas no 1697320-59-4 (methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate)

• Product Name: methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate
• CAS No: 1697320-59-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6101685
• PubChem ID: 108385790
• Update Time: 2025-06-26

methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate
• EN300-1164177
• 1697320-59-4
• methyl 3-amino-3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propanoate

• Inchi： 1S/C10H17N3O2/c1-7(2)13-6-8(5-12-13)9(11)4-10(14)15-3/h5-7,9H,4,11H2,1-3H3
• InChI Key： WKLAUHZIOWHEOC-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=NN(C=1)C(C)C)N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate

Introduction to Methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate (CAS No. 1697320-59-4)

Methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate, identified by its CAS number 1697320-59-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an amino group and a propyl-substituted pyrazole ring, contribute to its unique chemical properties and reactivity.

The< strong>pyrazole core is a heterocyclic aromatic compound that has garnered considerable attention due to its role in various pharmacological frameworks. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in Methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate enhances its potential as a lead compound in drug discovery and development. The< strong>amino group and the< strong>propyl side chain introduce additional functional sites that can be modified to optimize biological activity and pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives. These compounds have shown promise in preclinical studies as potential treatments for various diseases. For instance, research has demonstrated that certain pyrazole-based molecules can inhibit the activity of key enzymes involved in cancer cell proliferation and survival. The< strong>Methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate structure may serve as a valuable scaffold for designing new drugs with improved efficacy and reduced side effects.

The< strong>CAS number 1697320-59-4 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized naming system ensures clarity and precision in communication among researchers and regulatory agencies. The compound's molecular formula and structural details are essential for understanding its chemical behavior and potential interactions with biological targets.

The synthesis of Methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are often employed to construct the desired pyrazole framework. The introduction of the< strong>amino and< strong>propyl groups necessitates precise control over reaction conditions to avoid unwanted side products.

The pharmacological properties of this compound have been explored through various experimental approaches. In vitro studies have revealed that Methyl 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoate exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that the compound may have therapeutic potential in conditions characterized by excessive inflammation, such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory properties, preliminary data indicate that this< strong>CAS no1697320-based molecule may possess antimicrobial activity. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The< strong>methyl ester group in the molecule could contribute to its ability to interact with bacterial cell walls or disrupt essential metabolic processes.

The structural versatility of Methyl 3-amino-3-(1-propyl)-1H-pyrazol[4]pyrrolo[3,4-d]pyrimidinone derivatives allows for further chemical modifications to enhance their pharmacological profiles. Researchers are exploring strategies to optimize solubility, bioavailability, and target specificity through derivatization of key functional groups. Such modifications are crucial for translating promising preclinical findings into effective clinical therapies.

The< strong>Methyl 3-amino-propanoylpyrazole derivative represents an example of how structural innovation can lead to the discovery of new therapeutic agents. Its unique combination of functional groups makes it a versatile building block for drug design. By leveraging computational modeling techniques, scientists can predict the binding interactions between this compound and potential biological targets, guiding the development of more refined derivatives.

The< strong>CAS no1697320-based molecule also holds potential for use in biochemical research as a tool compound for studying enzyme mechanisms and ligand-receptor interactions. Its well-defined structure allows researchers to probe specific aspects of molecular recognition processes relevant to drug action.

In conclusion, Methyl 3-amino-propanoylpyrazole derivative (CAS No. 1697320) is a structurally interesting compound with significant pharmaceutical promise. Its unique combination of functional groups positions it as a valuable candidate for further investigation in drug discovery programs aimed at developing novel therapeutic agents with improved efficacy and safety profiles.